Cas no 1894125-34-8 (2-(3-ethoxyoxetan-3-yl)ethanamine)

• Product Name: 2-(3-ethoxyoxetan-3-yl)ethanamine
• CAS No: 1894125-34-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5104267
• Update Time: 2026-03-03

2-(3-ethoxyoxetan-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Oxetaneethanamine, 3-ethoxy-
• 2-(3-ethoxyoxetan-3-yl)ethanamine

• Inchi： 1S/C7H15NO2/c1-2-10-7(3-4-8)5-9-6-7/h2-6,8H2,1H3
• InChI Key： AMTLDNRBQUIMCQ-UHFFFAOYSA-N
• SMILES： O1CC(OCC)(CCN)C1

Additional information on 2-(3-ethoxyoxetan-3-yl)ethanamine

2-(3-Ethoxyoxetan-3-yl)ethanamine: A Comprehensive Overview

2-(3-Ethoxyoxetan-3-yl)ethanamine, also known by its CAS number 1894125-34-8, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound, characterized by its unique oxetane ring structure, exhibits a range of interesting chemical properties that make it valuable for various applications.

The structure of 2-(3-Ethoxyoxetan-3-yl)ethanamine consists of an oxetane ring substituted with an ethoxy group and an ethanamine moiety. The oxetane ring, a four-membered cyclic ether, is known for its reactivity and flexibility, which are key factors in determining the compound's chemical behavior. Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of polymers and surfactants.

One of the most notable aspects of 2-(3-Ethoxyoxetan-3-yl)ethanamine is its ability to undergo a variety of chemical transformations. Researchers have explored its use as a precursor in the synthesis of bioactive molecules, where its reactivity and functional groups provide a platform for constructing complex structures. For instance, recent findings suggest that this compound can be employed in the creation of novel drug delivery systems, leveraging its amphiphilic properties to enhance drug solubility and bioavailability.

In addition to its role in drug development, 2-(3-Ethoxyoxetan-3-yl)ethanamine has shown promise in materials science. Its ability to form stable polymers through ring-opening polymerization has led to its investigation as a building block for high-performance polymers. These polymers exhibit excellent mechanical properties and thermal stability, making them suitable for applications in aerospace and automotive industries.

The synthesis of 2-(3-Ethoxyoxetan-3-yl)ethanamine has also been a topic of extensive research. Traditional methods involve multi-step reactions with various catalysts, but recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For example, researchers have successfully utilized microwave-assisted synthesis to significantly reduce reaction times while maintaining high yields.

Beyond its chemical applications, 2-(3-Ethoxyoxetan-3-yl)ethanamine has found utility in analytical chemistry as a chiral auxiliary. Its chiral oxetane ring provides a unique environment for asymmetric catalysis, enabling the selective synthesis of enantiomerically enriched compounds. This property has been exploited in the production of fine chemicals and pharmaceutical intermediates.

In conclusion, 2-(3-Ethoxyoxetan-3-yl)ethanamine, with its distinctive chemical structure and diverse functional groups, continues to be a focal point in contemporary research. Its applications span across multiple disciplines, from drug development to materials science, underscoring its importance as a valuable chemical entity.